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Introduction

F327 is a biosimilar of adalimumab, a recombinant human IgG1 monoclonal antibody that
specifically targets and neutralizes Tumor Necrosis Factor-alpha (TNF-a). TNF-a is a pro-
inflammatory cytokine implicated in the pathogenesis of numerous autoimmune and
inflammatory diseases. These application notes provide detailed protocols and experimental
design considerations for the in vivo evaluation of F327 in preclinical animal models of arthritis
and cancer.

Mechanism of Action: TNF-a Signhaling Pathway

F327 exerts its therapeutic effect by binding to both soluble and transmembrane TNF-q,
preventing its interaction with the TNF receptors, TNFR1 (p55) and TNFR2 (p75).[1][2] This
blockade inhibits the downstream signaling cascades that lead to inflammation, cell
proliferation, and apoptosis.[3]
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Figure 1: Simplified TNF-a signaling pathway and the inhibitory action of F327.

In Vivo Experimental Design: Rheumatoid Arthritis

Model
Animal Model

A commonly used and relevant model for studying rheumatoid arthritis is the collagen-induced
arthritis (CIA) mouse model.[4] Alternatively, human TNF-a transgenic mouse models that
spontaneously develop arthritis can be utilized.[5][6]

Experimental Protocol: Collagen-Induced Arthritis (CIA)

This protocol outlines the induction of arthritis and subsequent treatment with F327.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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